568556-31-0(Benzenamine, 4-(4-oxazolyl)-) Price
This page is the exclusive Price page for 568556-31-0(Benzenamine, 4-(4-oxazolyl)-).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Benzenamine, 4-(4-oxazolyl)- Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01S75K-100mg | 1pchem | ≥97.0% | 100mg | $221.00 | 16 Dec. 2023 | |
| 1PlusChem | 1P01S75K-250mg | 1pchem | ≥97.0% | 250mg | $407.00 | 16 Dec. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1687542-100mg | le yan | 97% | 100mg | ¥1124.00 | 08 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1687542-250mg | le yan | 97% | 250mg | ¥2250.00 | 08 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1687542-1g | le yan | 97% | 1g | ¥4498.00 | 08 May. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1687542-5g | le yan | 97% | 5g | ¥19684.00 | 08 May. 2024 | |
| Aaron | AR01S7DW-100mg | aaron | 97% | 100mg | $127.00 | 13 Feb. 2025 | |
| Aaron | AR01S7DW-250mg | aaron | 97% | 250mg | $253.00 | 13 Feb. 2025 | |
| Aaron | AR01S7DW-1g | aaron | 97% | 1g | $505.00 | 13 Feb. 2025 |
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Amadis Chemical Company Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Hunan Well Medicine Synthesis Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
钜澜化工科技(青岛)有限公司
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises